molecular formula C14H18N4O B8628056 N-(1-acetyl-4-piperidinyl)-1H-indazol-5-amine

N-(1-acetyl-4-piperidinyl)-1H-indazol-5-amine

Cat. No.: B8628056
M. Wt: 258.32 g/mol
InChI Key: MMEGGJGLFLCVQT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(1-acetyl-4-piperidinyl)-1H-indazol-5-amine is a useful research compound. Its molecular formula is C14H18N4O and its molecular weight is 258.32 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H18N4O

Molecular Weight

258.32 g/mol

IUPAC Name

1-[4-(1H-indazol-5-ylamino)piperidin-1-yl]ethanone

InChI

InChI=1S/C14H18N4O/c1-10(19)18-6-4-12(5-7-18)16-13-2-3-14-11(8-13)9-15-17-14/h2-3,8-9,12,16H,4-7H2,1H3,(H,15,17)

InChI Key

MMEGGJGLFLCVQT-UHFFFAOYSA-N

Canonical SMILES

CC(=O)N1CCC(CC1)NC2=CC3=C(C=C2)NN=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Triethylamine (0.39 ml, 2.80 mmol) was added to a solution of the N-(4-piperidinyl)-1H-indazol-5-amine (0.301 g, 1.39 mmol) obtained in Example 15, (a) in tetrahydrofuran (5 ml) at room temperature, followed by adding thereto a solution of acetyl chloride (0.12 g, 1.53 mmol) in tetrahydrofuran (2 ml) at 0° C., and the resulting mixture was stirred at room temperature for 1 hour. Then, the reaction solution was poured into a 1N-aqueous sodium hydroxide solution and extracted with ethyl acetate. The organic layer was washed with a saturated aqueous sodium chloride solution and then dried over anhydrous sodium sulfate. The solvent was distilled off under reduced pressure and the resulting residue was suspended in acetone and stirred. Thereafter, the solid was collected by filtration and dried under reduced pressure to obtain N-(1-acetyl-4-piperidinyl)-1H-indazol-5-amine (0.216 g, 60%).
Quantity
0.39 mL
Type
reactant
Reaction Step One
Quantity
0.301 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
0.12 g
Type
reactant
Reaction Step Two
Quantity
2 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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